Cas no 349553-90-8 (Propane-1,1,1,2,2,3-d6(9CI))
Propane-1,1,1,2,2,3-d6(9CI) structure
Product Name:Propane-1,1,1,2,2,3-d6(9CI)
CAS No:349553-90-8
MF:C3H8
MW:50.1325912475586
CID:302795
PubChem ID:12314540
Update Time:2025-04-19
Propane-1,1,1,2,2,3-d6(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propane-1,1,1,2,2,3-d6(9CI)
- PROPANE-1,1,1,2,2,3-D6
- Propane-1,1,1,2,2,3-D6 (gas)
- 349553-90-8
-
- Inchi: 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D,2D3,3D2
- InChI Key: ATUOYWHBWRKTHZ-YEVICGAXSA-N
- SMILES: C([2H])([2H])(C[2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 50.1002607309g/mol
- Monoisotopic Mass: 50.1002607309g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 0Ų
Propane-1,1,1,2,2,3-d6(9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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